N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
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Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-b]pyridine ring and a dihydropyridine ring, both of which are heterocyclic compounds containing nitrogen atoms . These types of compounds are often found in many biologically active molecules and pharmaceuticals .
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions such as cycloadditions . The presence of multiple functional groups also suggests that it could participate in a variety of other chemical reactions.Scientific Research Applications
Synthesis and Characterization
Synthetic Methods : A parallel solution-phase synthesis of N-substituted dimethyl 4-oxo-1,4-dihydropyridine-3,5-dicarboxylates and methyl 3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylates from dimethyl acetone-1,3-dicarboxylate was developed. This method led to a library of 46 compounds including 22 final dihydropyridines (Baškovč et al., 2009).
Synthesis of Polyheterocyclic Systems : 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine was used to construct new polyheterocyclic ring systems. This precursor led to various derivatives including pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives, highlighting the compound's potential in synthesizing complex heterocycles (Abdel‐Latif et al., 2019).
Anticancer Activity : Pyrazolone derivatives synthesized using 4-Aminoantipyrine showed potential as anticancer agents. Among the synthesized compounds, several showed significant activity against the human tumor breast cancer cell line MCF7 (Ghorab et al., 2014).
Antimicrobial Properties : The synthesized pyrazolo[3,4-b]pyridine-based heterocycles were characterized by various spectral techniques and evaluated for in vitro antibacterial properties, displaying promising results (Abdel‐Latif et al., 2019).
Molecular Structural Studies : X-ray diffraction studies were conducted on derivatives of 2,4-dimethyl-6-oxo-1,6-dihydropyridin-3-carboxamide, providing insights into their molecular and crystal structures, essential for understanding the compound's chemical behavior and potential applications (Okul et al., 2019).
Future Directions
Properties
IUPAC Name |
N-(1,4-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N5O3/c1-7-5-10(21)16-13-11(7)12(18-19(13)2)17-14(22)8-3-4-9(20)15-6-8/h3-4,6-7H,5H2,1-2H3,(H,15,20)(H,16,21)(H,17,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFYINXHFIIMUPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)NC2=C1C(=NN2C)NC(=O)C3=CNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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